Cas no 946304-68-3 (3-4-(4-ethoxybenzenesulfonyl)piperazin-1-yl-6-(pyridin-3-yl)pyridazine)

• Product Name: 3-4-(4-ethoxybenzenesulfonyl)piperazin-1-yl-6-(pyridin-3-yl)pyridazine
• CAS No: 946304-68-3
• MF: C₂₁H₂₃N₅O₃S
• MW: 425.504022836685
• CID: 6068219
• PubChem ID: 25283752
• Update Time: 2025-08-02

3-4-(4-ethoxybenzenesulfonyl)piperazin-1-yl-6-(pyridin-3-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-4-(4-ethoxybenzenesulfonyl)piperazin-1-yl-6-(pyridin-3-yl)pyridazine
• SR-01000920301
• SR-01000920301-1
• 3-[4-(4-ethoxyphenyl)sulfonylpiperazin-1-yl]-6-pyridin-3-ylpyridazine
• VU0632277-1
• 946304-68-3
• 3-(4-((4-ethoxyphenyl)sulfonyl)piperazin-1-yl)-6-(pyridin-3-yl)pyridazine
• AKOS024493254
• F5041-0104
• 3-[4-(4-ethoxybenzenesulfonyl)piperazin-1-yl]-6-(pyridin-3-yl)pyridazine

• Inchi： 1S/C21H23N5O3S/c1-2-29-18-5-7-19(8-6-18)30(27,28)26-14-12-25(13-15-26)21-10-9-20(23-24-21)17-4-3-11-22-16-17/h3-11,16H,2,12-15H2,1H3
• InChI Key： CQTURVZMNGMPRX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OCC)(N1CCN(C2=CC=C(C3C=NC=CC=3)N=N2)CC1)(=O)=O

Computed Properties

• Exact Mass: 425.15216079g/mol
• Monoisotopic Mass: 425.15216079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 96.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines

Additional information on 3-4-(4-ethoxybenzenesulfonyl)piperazin-1-yl-6-(pyridin-3-yl)pyridazine

Introduction to 3-4-(4-ethoxybenzenesulfonyl)piperazin-1-yl-6-(pyridin-3-yl)pyridazine (CAS No. 946304-68-3)

3-4-(4-Ethoxybenzenesulfonyl)piperazin-1-yl-6-(pyridin-3-yl)pyridazine (CAS No. 946304-68-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, often referred to by its systematic name, is a member of the pyridazine class and features a piperazine ring substituted with a 4-ethoxybenzenesulfonyl group and a pyridin-3-yl moiety. The unique structural characteristics of this molecule have led to its exploration in various therapeutic applications, particularly in the treatment of neurological disorders and cancer.

The structural complexity of 3-4-(4-Ethoxybenzenesulfonyl)piperazin-1-yl-6-(pyridin-3-yl)pyridazine is a key factor in its biological activity. The piperazine ring, a common motif in many pharmaceuticals, provides flexibility and enhances the compound's ability to interact with biological targets. The 4-ethoxybenzenesulfonyl group, on the other hand, imparts hydrophobicity and influences the compound's solubility and metabolic stability. The pyridin-3-yl moiety adds an additional layer of complexity, contributing to the compound's overall pharmacophoric properties.

Recent research studies have highlighted the potential of 3-4-(4-Ethoxybenzenesulfonyl)piperazin-1-yl-6-(pyridin-3-yl)pyridazine as a potent inhibitor of specific enzymes involved in neurodegenerative diseases. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound effectively inhibits the activity of monoamine oxidase B (MAO-B), an enzyme implicated in Parkinson's disease. The inhibition of MAO-B can help reduce the breakdown of dopamine, thereby alleviating symptoms associated with Parkinson's disease.

In addition to its neuroprotective properties, 3-4-(4-Ethoxybenzenesulfonyl)piperazin-1-yl-6-(pyridin-3-yl)pyridazine has shown promise in cancer research. A study conducted by researchers at the National Cancer Institute found that this compound exhibits selective cytotoxicity against various cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action appears to involve the modulation of signaling pathways critical for cell survival and proliferation.

The pharmacokinetic profile of 3-4-(4-Ethoxybenzenesulfonyl)piperazin-1-yl-6-(pyridin-3-y l)pyridazine has also been extensively studied. Preclinical data indicate that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. However, challenges related to metabolic stability and potential drug-drug interactions remain areas of active investigation.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-4-(4-Ethoxybenzenesulfonyl)piperazin -1-y l -6 -( pyridin - 3 - y l ) py rid azine in human subjects. Early-phase trials have shown promising results, with patients exhibiting good tolerability and preliminary evidence of therapeutic benefit. These findings have paved the way for larger-scale Phase II and III trials, which are expected to provide more definitive data on the compound's clinical potential.

The synthesis of 3 - 4 -( 4 - Eth oxy ben zene sul fony l ) pi per azine - 1 - y l - 6 -( py ri din - 3 - y l ) py ri da zine involves several steps, each requiring precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the coupling of a suitably functionalized piperazine derivative with a 4-substituted benzenesulfonyl chloride followed by cyclization with an appropriate pyridine derivative. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, facilitating its use in both research and clinical settings.

In conclusion, 3 - 4 -( 4 - Eth oxy ben zene sul fony l ) pi per azine - 1 - y l - 6 -( py ri din - 3 - y l ) py ri da zine (CAS No. 946304 - 68 - 3) represents a promising candidate for the treatment of neurodegenerative diseases and cancer. Its unique structural features and favorable pharmacological properties make it an attractive target for further research and development. As ongoing studies continue to elucidate its mechanisms of action and clinical efficacy, this compound holds significant potential to improve patient outcomes in these challenging therapeutic areas.